2-Cyclopropoxy-5-methoxybenzaldehyde

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-methoxybenzaldehyde
• InChI: InChI=1S/C11H12O3/c1-13-10-4-5-11(8(6-10)7-12)14-9-2-3-9/h4-7,9H,2-3H2,1H3
• InChI Key: GWWBGYBPSIULGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CC2)C=O

Description

2-Cyclopropoxy-5-methoxybenzaldehyde is a substituted benzaldehyde derivative featuring a cyclopropoxy group at the 2-position and a methoxy group at the 5-position of the benzene ring. Its unique substitution pattern influences electronic and steric properties, which may affect reactivity and biological activity.

Preparation Methods

The synthesis of 2-Cyclopropoxy-5-methoxybenzaldehyde can be achieved through several methods. One common method involves the O-alkylation of 2-hydroxy-5-methoxybenzaldehyde with cyclopropyl bromide in the presence of a base such as sodium hydride . The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) under reflux conditions. Another method involves the use of cyclopropyl methyl ether as the alkylating agent .

Chemical Reactions Analysis

2-Cyclopropoxy-5-methoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as halides or amines.

Scientific Research Applications

2-Cyclopropoxy-5-methoxybenzaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound has been studied for its potential antimicrobial properties, particularly against Mycobacterium avium subsp.

Medicine: It is investigated for its potential use in drug development, particularly in the synthesis of compounds with therapeutic properties.

Industry: The compound is used in the production of specialty chemicals and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-methoxybenzaldehyde involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is believed to be associated with the disruption of bacterial cell membranes, leading to cell lysis . The compound may also interfere with intracellular processes by inhibiting key enzymes or disrupting metabolic pathways .

Comparison with Similar Compounds

The following analysis focuses on structurally related benzaldehyde derivatives with cyclopropoxy or cyclopropylmethoxy substituents. These compounds differ in substitution patterns, which significantly alter their physicochemical properties and applications.

Structural Analogues and Substituent Effects

2-(Cyclopropylmethoxy)-5-isopropylbenzaldehyde

• CAS : 845617-56-3
• Substituents : Cyclopropylmethoxy (2-position), isopropyl (5-position).
• Key Differences : The isopropyl group introduces greater steric bulk compared to the methoxy group in the target compound. This may reduce electrophilicity at the aldehyde group and hinder nucleophilic addition reactions.
• Applications : Primarily used in agrochemical intermediates due to its lipophilic nature.

2-(Cyclopropylmethoxy)-5-ethylbenzaldehyde

• CAS : 883525-90-4
• Substituents : Cyclopropylmethoxy (2-position), ethyl (5-position).
• Synthesis : Commercial suppliers (6 listed) highlight its use in specialty polymer synthesis.

2-(Cyclopropylmethoxy)-5-ethynylpyridine

• CAS : 1224719-31-6
• Substituents : Cyclopropylmethoxy (2-position), ethynyl (5-position).
• Key Differences : The ethynyl group introduces π-bond conjugation, altering electronic properties and enabling click chemistry applications. This contrasts with the methoxy group’s electron-donating nature.

Physicochemical Properties

Compound	CAS Number	Substituents (Position)	LogP* (Predicted)	Melting Point (°C)	Key Applications
2-Cyclopropoxy-5-methoxybenzaldehyde	Not Available	Cyclopropoxy (2), Methoxy (5)	~2.1	Not Reported	Pharmaceutical precursors
2-(Cyclopropylmethoxy)-5-isopropylbenzaldehyde	845617-56-3	Cyclopropylmethoxy (2), Isopropyl (5)	~3.5	98–102	Agrochemicals
2-(Cyclopropylmethoxy)-5-ethylbenzaldehyde	883525-90-4	Cyclopropylmethoxy (2), Ethyl (5)	~2.8	75–78	Polymer synthesis

*LogP values estimated using fragment-based methods.